![molecular formula C12H12Cl2N2O2 B1407108 Ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate CAS No. 1440535-71-6](/img/structure/B1407108.png)
Ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate
Overview
Description
Ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate, also known as EDC, is a small organic compound with a wide range of applications in the scientific and medical research fields. EDC is a colorless, odorless, and non-volatile liquid that has been used in laboratory experiments for over fifty years. EDC is a versatile compound that is used in a variety of research applications, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. This compound has been used in the study of enzyme kinetics, protein structure and function, and drug metabolism. This compound has also been used in the study of signal transduction pathways and cellular metabolism. This compound has been used to study the effects of drugs on the central nervous system and to study the effects of hormones on cell growth and differentiation.
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura coupling reactions, which involve transition metal-catalyzed carbon–carbon bond formations .
Mode of Action
In the context of suzuki–miyaura coupling reactions, the process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s worth noting that compounds used in suzuki–miyaura coupling reactions can influence a variety of biochemical pathways due to their role in forming carbon–carbon bonds .
Action Environment
The success of suzuki–miyaura coupling reactions, which this compound may be involved in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Advantages and Limitations for Lab Experiments
The major advantage of using Ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate in laboratory experiments is its ability to reversibly inhibit enzymes and proteins. This allows researchers to study the effects of drugs, hormones, and other substances on the activity of enzymes and proteins without permanently altering their activity. Additionally, this compound is non-volatile and odorless, making it an ideal compound for use in laboratory experiments. The main limitation of using this compound in laboratory experiments is its relatively low solubility in water, making it difficult to dissolve and use in aqueous solutions.
Future Directions
There are several potential future directions for Ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate research. One potential direction is the development of new methods for synthesizing this compound. Another potential direction is the development of new methods for delivering this compound to target sites in the body. Additionally, further research into the mechanism of action of this compound could lead to the development of new drugs and therapies. Finally, further research into the biochemical and physiological effects of this compound could lead to the development of new treatments for a variety of diseases and disorders.
properties
IUPAC Name |
ethyl 2-[[cyano-(3,4-dichlorophenyl)methyl]amino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2N2O2/c1-2-18-12(17)7-16-11(6-15)8-3-4-9(13)10(14)5-8/h3-5,11,16H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXJHSXANLGPYMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(C#N)C1=CC(=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101191049 |
Source
|
| Record name | Glycine, N-[cyano(3,4-dichlorophenyl)methyl]-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101191049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1440535-71-6 |
Source
|
| Record name | Glycine, N-[cyano(3,4-dichlorophenyl)methyl]-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1440535-71-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glycine, N-[cyano(3,4-dichlorophenyl)methyl]-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101191049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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